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Compound of Interest

Compound Name: 17:0-18:1 PE-d5

CAS No.: 2342575-56-6

Cat. No.: B15552465

Get Quote

This technical guide provides an in-depth analysis of the solubility of 1-heptadecanoyl-2-oleoyl-

sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) in methanol. While specific

quantitative solubility data in pure methanol is not readily available in published literature, this

document offers a comprehensive overview of its known solvent formulations, a detailed

experimental protocol for determining its solubility, and a discussion of the physicochemical

factors influencing phospholipid solubility. This guide is intended for researchers, scientists, and

professionals in drug development and lipidomics.

Physicochemical Properties of 17:0-18:1 PE-d5
17:0-18:1 PE-d5 is a deuterated phosphatidylethanolamine, a class of phospholipids that are

major components of biological membranes. The defining structural features of this molecule

are a glycerol backbone, a heptadecanoic acid (17:0) at the sn-1 position, an oleic acid (18:1)

at the sn-2 position, and a deuterated phosphoethanolamine headgroup. The presence of both

a saturated and an unsaturated fatty acid chain contributes to its specific physicochemical

properties, including its solubility.
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Property Value Reference

Molecular Formula C40H73D5NO8P [1]

Molecular Weight 737.05 g/mol

Purity >99% [1]

Storage Temperature -20°C [2]

Available Data on Solubility and Formulation
While a precise solubility limit in pure methanol is not specified in commercially available

datasheets, 17:0-18:1 PE-d5 is often supplied in solvent mixtures containing methanol. This

indicates a degree of solubility in this solvent.

Supplier/Product Formulation Concentration

Avanti Research™
Dichloromethane:Methanol

(1:1)
Not specified

Sigma-Aldrich Solution (solvent not specified) 1 mg/mL

UltimateSPLASH™ ONE
Dichloromethane:Methanol

(1:1)
Not specified[3]

This information suggests that while soluble, co-solvents are often used to ensure stability and

prevent aggregation at higher concentrations.

Experimental Protocol for Determining Solubility
To ascertain the precise solubility of 17:0-18:1 PE-d5 in methanol, the following experimental

protocol is recommended. This method is based on the principle of creating a saturated

solution and quantifying the dissolved lipid.

Materials and Equipment
17:0-18:1 PE-d5 (lyophilized powder)
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Anhydrous methanol (HPLC grade or higher)

Vortex mixer

Thermostatic water bath or incubator

Centrifuge capable of reaching >10,000 x g

Calibrated analytical balance

Gas-tight syringes

HPLC-MS or a suitable quantitative lipid analysis platform

Glass vials with PTFE-lined caps

Procedure
Preparation of Stock Solution: Accurately weigh a small amount of 17:0-18:1 PE-d5 and

dissolve it in a known volume of methanol to create a stock solution of a known

concentration (e.g., 1 mg/mL). This will be used for creating a calibration curve.

Sample Preparation: In separate glass vials, add an excess amount of 17:0-18:1 PE-d5
powder to a known volume of methanol (e.g., 1 mL).

Equilibration: Tightly cap the vials and place them in a thermostatic water bath set to the

desired temperature (e.g., 25°C). Agitate the samples using a vortex mixer for 1-2 minutes

every hour for at least 24 hours to ensure the solution reaches equilibrium.

Separation of Undissolved Lipid: Centrifuge the vials at a high speed (e.g., 14,000 x g) for

15-20 minutes to pellet the undissolved lipid.

Supernatant Collection: Carefully collect an aliquot of the clear supernatant without

disturbing the pellet.

Dilution and Analysis: Prepare a series of dilutions of the supernatant in methanol. Analyze

these dilutions, along with a calibration curve prepared from the stock solution, using a

suitable analytical method like HPLC-MS.
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Quantification: Determine the concentration of 17:0-18:1 PE-d5 in the supernatant by

comparing the analytical response to the calibration curve. This concentration represents the

solubility of the lipid in methanol at the specified temperature.

Visualizing Experimental and Conceptual
Frameworks
To aid in the understanding of the experimental workflow and the factors governing solubility,

the following diagrams are provided.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15552465/docs?utm_src=pdf-body#technical-guide-solubility-of-17-0-18-1-pe-d5-in-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Equilibration

Separation

Analysis

Weigh excess 17:0-18:1 PE-d5

Add known volume of Methanol

Agitate (Vortex)

Incubate at constant temperature (e.g., 25°C) for 24h

Centrifuge at >10,000 x g

Collect clear supernatant

Prepare dilutions of supernatant

Analyze by HPLC-MS

Quantify against calibration curve

end

Solubility Value (mg/mL)

Click to download full resolution via product page

Caption: Experimental workflow for determining phospholipid solubility.
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Caption: Factors influencing phospholipid solubility in polar solvents.

Conclusion
The solubility of 17:0-18:1 PE-d5 in methanol is a critical parameter for its use in various

research applications, from the preparation of internal standards for lipidomics to its

incorporation into drug delivery systems. While a definitive value is not readily published, the

available data on its formulation in methanol-containing solvents confirms its solubility. For

applications requiring precise concentrations, the experimental protocol provided in this guide

offers a reliable method for its determination. The interplay of the phospholipid's structure with

the properties of the solvent and external conditions, as illustrated, governs its solubility

behavior. Researchers should consider these factors when working with 17:0-18:1 PE-d5 and

other phospholipids in methanolic solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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